Cas no 1481531-41-2 (2'H-4-azaspirobicyclo2.2.2octane-2,3'-1,4oxazole-5'-amine)

• Product Name: 2'H-4-azaspirobicyclo2.2.2octane-2,3'-1,4oxazole-5'-amine
• CAS No: 1481531-41-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5564415
• PubChem ID: 65585308
• Update Time: 2025-10-28

2'H-4-azaspirobicyclo2.2.2octane-2,3'-1,4oxazole-5'-amine Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,4'(5'H)-oxazol]-2'-amine
• 5'h-4-Azaspiro[bicyclo[2.2.2]octane-2,4'-oxazol]-2'-amine
• 2'H-4-azaspirobicyclo2.2.2octane-2,3'-1,4oxazole-5'-amine

• Inchi： 1S/C9H15N3O/c10-8-11-9(6-13-8)5-12-3-1-7(9)2-4-12/h7H,1-6H2,(H2,10,11)
• InChI Key： CBNWMAMNZGMMAU-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C1(COC(N)=N1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2'H-4-azaspirobicyclo2.2.2octane-2,3'-1,4oxazole-5'-amine

Introduction to 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine (CAS No. 1481531-41-2)

2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine (CAS No. 1481531-41-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The chemical structure of 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine is particularly noteworthy due to its spirocyclic framework and the presence of an oxazole moiety. The spirocyclic structure provides enhanced stability and conformational rigidity, which can influence the compound's pharmacokinetic properties and biological activity. The oxazole ring, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological interactions, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine in various therapeutic indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

The synthesis of 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine has also been an area of active research. Various synthetic routes have been developed to optimize the yield and purity of this compound while minimizing environmental impact and cost. One notable approach involves the use of green chemistry principles to develop more sustainable synthesis methods.

In conclusion, 2'H-4-azaspirobicyclo[2.2.2]octane-2,3'-1,4-oxazole-5'-amine (CAS No. 1481531-41-2) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical evaluation.